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Compound of Interest

Compound Name: N-Acetyltyramine

Cat. No.: B032312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of N-
Acetyltyramine stock solutions for use in various research and drug development applications.

Chemical Properties
A thorough understanding of the physicochemical properties of N-Acetyltyramine is crucial for

the accurate preparation of stock solutions. The key properties are summarized in the table

below.
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Property Value Source

Molecular Formula C₁₀H₁₃NO₂ --INVALID-LINK--

Molecular Weight 179.22 g/mol --INVALID-LINK--

CAS Number 1202-66-0 --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Solubility in DMSO 100 mg/mL (557.97 mM) --INVALID-LINK--

Solubility in Ethanol
Soluble (exact concentration

not specified)
--INVALID-LINK--

Solubility in PBS
Information not readily

available

Experimental Protocols
This section outlines the detailed methodology for preparing a stock solution of N-
Acetyltyramine. It is recommended to use freshly opened, anhydrous grade solvents to

ensure the stability and integrity of the compound.

Materials
N-Acetyltyramine powder

Dimethyl sulfoxide (DMSO), anhydrous

Ethanol, absolute

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Stock Solution Preparation Workflow
The following diagram illustrates the general workflow for preparing an N-Acetyltyramine stock

solution.

Weigh N-Acetyltyramine

Select Solvent (e.g., DMSO)

 

Calculate Required Volume

 

Add Solvent to Powder

 

Vortex to Dissolve

 

Aliquot into Vials

 

Store at -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for N-Acetyltyramine stock solution preparation.

Step-by-Step Protocol
Determine the Desired Stock Concentration and Volume: Decide on the final concentration

(e.g., 10 mM, 50 mM) and the total volume of the stock solution required for your

experiments.

Calculate the Required Mass of N-Acetyltyramine: Use the following formula to calculate

the mass of N-Acetyltyramine powder needed:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Example Calculation for a 10 mM, 1 mL Stock Solution: Mass (g) = 0.010 mol/L x 0.001 L x

179.22 g/mol = 0.0017922 g = 1.79 mg

Weigh the N-Acetyltyramine Powder: Accurately weigh the calculated mass of N-
Acetyltyramine using a calibrated analytical balance in a clean, sterile microcentrifuge tube

or vial.

Add the Solvent: Carefully add the appropriate volume of the chosen solvent (e.g., DMSO) to

the tube containing the N-Acetyltyramine powder.

Dissolve the Compound: Tightly cap the tube and vortex the solution until the N-
Acetyltyramine is completely dissolved. Gentle warming in a water bath (not exceeding

37°C) may be used to aid dissolution if necessary.[1]

Aliquot and Store: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][2] Note that some sources suggest that solutions may

be unstable, so it is best practice to prepare fresh solutions when possible.[3]

Safety and Handling
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Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat, when handling N-Acetyltyramine powder and its solutions.

Handle the compound in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Signaling Pathway Context
N-Acetyltyramine is an acetylated derivative of the biogenic amine tyramine and is involved in

various biological processes. The diagram below illustrates a simplified logical relationship of

its formation.
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Caption: Biosynthetic pathway of N-Acetyltyramine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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